molecular formula C29H46O4 B1654605 (25R)-5alpha-Spirostan-3beta-yl acetate CAS No. 2530-07-6

(25R)-5alpha-Spirostan-3beta-yl acetate

Cat. No. B1654605
CAS RN: 2530-07-6
M. Wt: 458.7 g/mol
InChI Key: LVRAKYNQYKVPIK-OMRXZHHXSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including functional group transformations , ring formation , and esterification . Researchers have explored various synthetic routes, but the most common approach involves starting from a steroidal precursor and introducing the spiro ring system through cyclization reactions. Detailed synthetic pathways can be found in the literature .

Scientific Research Applications

Synthesis and Structural Analysis

  • The reduction of steroidal spiroacetal derivatives, including (25R)-5alpha-Spirostan-3beta-yl acetate, promotes rearrangements to give steroidal dioxadecalin or ditetrahydrofuran derivatives. This process is significant in studying the reaction's scope and selectivity (Betancor et al., 1998).
  • Another research demonstrates the synthesis of “glycospirostanes” from steroidal sapogenins like (25R)-5alpha-Spirostan-3beta-yl acetate. These compounds hold potential for further biochemical studies (López et al., 2008).

Metabolic and Medicinal Applications

  • Synthesis of deuterium-labelled pregnanolone and pregnanediol sulphates, involving compounds like (25R)-5alpha-Spirostan-3beta-yl acetate, is significant for metabolic studies in humans. This highlights its role in understanding steroid metabolism (Baillie et al., 1975).
  • Spirostane-based compounds, including derivatives of (25R)-5alpha-Spirostan-3beta-yl acetate, have demonstrated potential in inhibiting the proliferation and migration of malignant glioma cells, indicating their therapeutic potential in treating aggressive brain tumors (Leng et al., 2010).

Antimycotic Activity

  • Studies on Solanum chrysotrichum and Solanum hispidum leaves revealed that saponins, including (25R)-5alpha-Spirostan-3beta-yl acetate derivatives, exhibit antimycotic activity. This suggests their use in developing natural antifungal agents (Zamilpa et al., 2002), (González et al., 2004).

Source and Extraction

  • Research on plants like Allium tuberosum and Disporopsis pernyi has led to the isolation of new spirostanol saponins, including (25R)-5alpha-Spirostan-3beta-yl acetate derivatives. These studies contribute to the understanding of the steroidal content in various plants and their potential applications (Sang et al., 2001), (Yang et al., 2004).

properties

IUPAC Name

[(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl] acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3/t17-,18+,20+,21+,22-,23+,24+,25+,26+,27+,28+,29-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVRAKYNQYKVPIK-OMRXZHHXSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC(=O)C)C)C)C)OC1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)OC(=O)C)C)C)C)OC1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H46O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60948136
Record name Spirostan-3-yl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60948136
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

458.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2530-07-6
Record name Tigogenin acetate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2530-07-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (25R)-5alpha-Spirostan-3beta-yl acetate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002530076
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Spirostan-3-yl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60948136
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (25R)-5α-spirostan-3β-yl acetate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.017.980
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(25R)-5alpha-Spirostan-3beta-yl acetate
Reactant of Route 2
Reactant of Route 2
(25R)-5alpha-Spirostan-3beta-yl acetate
Reactant of Route 3
Reactant of Route 3
(25R)-5alpha-Spirostan-3beta-yl acetate
Reactant of Route 4
Reactant of Route 4
(25R)-5alpha-Spirostan-3beta-yl acetate
Reactant of Route 5
Reactant of Route 5
(25R)-5alpha-Spirostan-3beta-yl acetate
Reactant of Route 6
Reactant of Route 6
(25R)-5alpha-Spirostan-3beta-yl acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.